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Compound of Interest

Compound Name:
2-Methoxyquinoline-7-carboxylic

acid

CAS No.: 1374258-40-8

Cat. No.: B3338882

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of 2-Methoxyquinoline-7-carboxylic acid, a

heterocyclic compound of interest in medicinal chemistry. Authored from the perspective of a

Senior Application Scientist, this document synthesizes foundational chemical principles with

practical, field-proven insights, focusing on the synthesis, characterization, and potential

applications of this molecule in drug discovery.

Introduction: The Quinoline Scaffold in Medicinal
Chemistry
The quinoline ring system, a fusion of a benzene and a pyridine ring, is a privileged scaffold in

drug development. Its derivatives are known to possess a wide array of biological activities,

including anticancer, antimicrobial, anti-inflammatory, and antiviral properties[1][2]. The specific

placement of substituents on the quinoline core significantly influences the molecule's

physicochemical properties and its interaction with biological targets[3]. This guide focuses on
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a specific derivative, 2-Methoxyquinoline-7-carboxylic acid, providing a technical overview

for researchers engaged in the design and synthesis of novel therapeutics.

Compound Profile: 2-Methoxyquinoline-7-carboxylic
acid
A precise understanding of a compound's fundamental properties is the bedrock of any

research endeavor. This section details the essential identifiers and physicochemical

characteristics of 2-Methoxyquinoline-7-carboxylic acid.

While a specific CAS (Chemical Abstracts Service) number for 2-Methoxyquinoline-7-
carboxylic acid is not readily found in major chemical databases, its structural isomers and

related derivatives are well-documented. For instance, the methyl ester, Methyl 2-

methoxyquinoline-7-carboxylate, is registered under CAS number 1451154-40-7[4][5]. The

isomeric 3-Methoxyquinoline-7-carboxylic acid has the CAS number 2241594-60-3[6].

The absence of a dedicated CAS number suggests that 2-Methoxyquinoline-7-carboxylic
acid may be a novel compound or one that has not been extensively commercialized. For

research and regulatory purposes, careful characterization is paramount.

Table 1: Physicochemical Properties of 2-Methoxyquinoline-7-carboxylic acid
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Property Value Source

Molecular Formula C11H9NO3 PubChem[7]

Molecular Weight 203.19 g/mol PubChem[6]

Monoisotopic Mass 203.05824 Da PubChem[7]

InChI Key
UUJCLULZZFVJER-

UHFFFAOYSA-N
PubChem[7]

SMILES
COC1=NC2=C(C=CC(=C2)C(

=O)O)C=C1
PubChem[7]

Predicted XlogP 2.0 PubChem[7]

Hydrogen Bond Donors 1 PubChem[6]

Hydrogen Bond Acceptors 3 PubChem[6]

Synthesis and Purification
The synthesis of novel chemical entities is a cornerstone of drug discovery. While a specific,

published protocol for 2-Methoxyquinoline-7-carboxylic acid is not readily available, a viable

synthetic route can be designed based on established organometallic methodologies for

analogous structures, such as the synthesis of 2-methoxyquinoline-6-carboxylic acid[8].

The proposed pathway involves the directed ortho-metalation of a suitable brominated

precursor, followed by carboxylation. This approach offers high regioselectivity and is a

workhorse in modern organic synthesis.

Proposed Synthetic Workflow
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Start: 7-Bromo-2-methoxyquinoline

Dissolve in anhydrous THF

Cool to -78 °C under Nitrogen

Add n-Butyllithium (n-BuLi) dropwise

Lithiation Reaction (Formation of Aryllithium)

Quench with excess solid Carbon Dioxide (CO2)

Carboxylation

Aqueous Workup (Acidification with HCl)

Precipitation of Crude Product

Purification: Recrystallization or Column Chromatography

Final Product: 2-Methoxyquinoline-7-carboxylic acid

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2-Methoxyquinoline-7-carboxylic acid.
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Detailed Experimental Protocol (Hypothetical)
Materials:

7-Bromo-2-methoxyquinoline

Anhydrous Tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexanes (e.g., 1.6 M solution)

Solid Carbon Dioxide (Dry Ice)

5M Hydrochloric Acid (HCl)

Dichloromethane

Water

Procedure:

Reaction Setup: In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve

7-bromo-2-methoxyquinoline in anhydrous THF.

Lithiation: Cool the stirred solution to -78 °C using a dry ice/acetone bath. Add n-butyllithium

dropwise via syringe, maintaining the internal temperature below -70 °C. The formation of the

aryllithium intermediate is typically rapid.

Carboxylation: After stirring for 30-60 minutes at -78 °C, add an excess of freshly crushed

solid carbon dioxide to the reaction mixture in one portion.

Quench and Workup: Allow the reaction to slowly warm to room temperature. Remove the

volatile solvents in vacuo.

Extraction: Partition the resulting residue between dichloromethane and water. Separate the

aqueous layer.

Acidification and Precipitation: Cool the aqueous phase in an ice bath and acidify to

approximately pH 3-4 with 5M HCl. The desired carboxylic acid should precipitate out of the
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solution.

Isolation and Purification: Collect the solid product by vacuum filtration, wash with cold water,

and dry. Further purification can be achieved by recrystallization from a suitable solvent like

isopropanol or ethanol[8].

Causality and Experimental Choices:

Anhydrous Conditions: Organolithium reagents like n-BuLi are extremely reactive towards

protic sources, such as water. Strict anhydrous and inert atmosphere conditions are critical

to prevent quenching of the reagent and ensure high yields.

Low Temperature (-78 °C): The lithiation is performed at very low temperatures to prevent

side reactions, such as the decomposition of the aryllithium intermediate or reaction with the

solvent.

Excess Carbon Dioxide: A large excess of CO2 is used to ensure complete carboxylation of

the aryllithium species and to minimize the formation of ketone byproducts.

Analytical Characterization
Rigorous analytical characterization is non-negotiable to confirm the identity, structure, and

purity of a synthesized compound. The following techniques would be essential for validating

the successful synthesis of 2-Methoxyquinoline-7-carboxylic acid.

Table 2: Expected Analytical Data
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Technique Expected Observations

¹H NMR

Aromatic protons on the quinoline core, a singlet

for the methoxy group (~4.0 ppm), and a broad

singlet for the carboxylic acid proton (>10 ppm).

¹³C NMR

Resonances for all 11 carbon atoms, including

the carbonyl carbon of the carboxylic acid (~170

ppm) and the methoxy carbon (~55 ppm).

Mass Spectrometry

A molecular ion peak corresponding to the

calculated exact mass (e.g., [M+H]⁺ at m/z

204.0655).[7]

FT-IR

Characteristic stretches for O-H (broad, ~2500-

3300 cm⁻¹), C=O (~1700 cm⁻¹), and C-O

(~1250 cm⁻¹).

Melting Point
A sharp, defined melting point, indicating high

purity.

Potential Applications in Drug Discovery
While direct biological activity data for 2-Methoxyquinoline-7-carboxylic acid is not

extensively published, the broader class of quinoline carboxylic acids has shown significant

promise in several therapeutic areas.

Anticancer Activity: Many quinoline derivatives exhibit cytotoxic effects against various

cancer cell lines by inducing apoptosis and arresting the cell cycle[1].

Antimicrobial and Antiviral Potential: The quinoline scaffold is a key component in several

antimicrobial and antiviral drugs. These compounds can act by inhibiting essential microbial

enzymes or interfering with viral replication[1].

Anti-inflammatory Properties: Certain quinoline-2-carboxylic acid derivatives have been

investigated for their ability to modulate inflammatory responses by inhibiting the production

of pro-inflammatory mediators[1].
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The presence of both a hydrogen bond donor (the carboxylic acid) and acceptors (the methoxy

and quinoline nitrogens) on the 2-Methoxyquinoline-7-carboxylic acid scaffold makes it an

attractive candidate for forming key interactions with biological targets such as enzymes and

receptors.

Safety and Handling
As with any laboratory chemical, proper safety precautions are essential. While a specific

Safety Data Sheet (SDS) for 2-Methoxyquinoline-7-carboxylic acid is not available, general

guidelines for handling similar aromatic carboxylic acids should be followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves.

Handling: Avoid inhalation of dust and direct contact with skin and eyes. Handle in a well-

ventilated area or a chemical fume hood[9][10][11].

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, protected

from light[5][9].

In case of exposure:

Skin: Wash with plenty of soap and water.

Eyes: Rinse cautiously with water for several minutes.

Inhalation: Move the person to fresh air.

Ingestion: If swallowed, call a poison center or doctor if you feel unwell[9][10][12].

Conclusion
2-Methoxyquinoline-7-carboxylic acid represents a potentially valuable building block in the

field of medicinal chemistry. While it appears to be a less-studied derivative within the quinoline

family, its structural features suggest it could be a promising scaffold for developing novel

therapeutics. This guide provides a foundational framework for its synthesis, characterization,

and potential applications, intended to empower researchers in their drug discovery efforts. The
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proposed synthetic route, based on established methodologies, offers a clear path to accessing

this compound for further investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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